1-Methyl-3,5-diphenyl-4-propoxy-1H-pyrazole

• CAS RN: 60628-00-4
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-methyl-3,5-diphenyl-4-propoxypyrazole
• InChI: InChI=1S/C19H20N2O/c1-3-14-22-19-17(15-10-6-4-7-11-15)20-21(2)18(19)16-12-8-5-9-13-16/h4-13H,3,14H2,1-2H3
• InChI Key: KITHZXXPDRWXDS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(N(N=C1C2=CC=CC=C2)C)C3=CC=CC=C3

Description

1-Methyl-3,5-diphenyl-4-propoxy-1H-pyrazole is a useful research compound. Its molecular formula is C19H20N2O and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (57%, 0.92 g, 0.022 mole) is added slowly to a suspension of 1-methyl-3,5-diphenyl-4-pyrazolol (5 g, 0.02 mole) in anhydrous ether (100 ml). An off-white precipitate forms. After stirring for 45 minutes, the solid is removed by filtration, added to dry DMF (30 ml) and treated with 1-iodopropane (5 ml. 0.05 mole). The reaction mixture is stirred, heated at 60° C for 14 hours and then poured into ice water (600 ml). After standing for 24 hours in the refrigerator, a tacky yellow solid is formed. Recrystallization from hexane at -20° C affords an off-white solid, melting point 56°-57° C.